molecular formula C14H16O B1587573 2-Methoxy-6-propylnaphthalene CAS No. 94134-18-6

2-Methoxy-6-propylnaphthalene

Cat. No. B1587573
CAS RN: 94134-18-6
M. Wt: 200.28 g/mol
InChI Key: DEMSTJLFNCGWTN-UHFFFAOYSA-N
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Description

2-Methoxy-6-propylnaphthalene is a chemical compound that belongs to the family of naphthalene derivatives. It is also known as 2,6-dimethylnaphthalene-1-methanol or 2,6-DMM. The compound has a molecular formula of C13H16O and a molecular weight of 192.27 g/mol. This compound is used in various scientific research applications due to its unique properties.

Scientific Research Applications

Fluorescent Labeling for HPLC Analysis

2-Bromoacetyl-6-methoxynaphthalene, a compound closely related to 2-Methoxy-6-propylnaphthalene, has been utilized as a fluorescent labeling reagent for the high-performance liquid chromatography (HPLC) analysis of biologically active carboxylic acids. This application is significant for pharmaceutical formulations, enabling the determination of compounds like valproic acid and chenodeoxycholic acid in complex mixtures (Gatti, Cavrini, & Roveri, 1992).

Catalysis in Chemical Synthesis

Research has demonstrated the effectiveness of catalytic methylation of 2-naphthol to 2-methoxynaphthalene using greener agents like dimethyl carbonate, highlighting the role of calcined-hydrotalcite supported on hexagonal mesoporous silica. This process is pivotal in the production of naproxen, a widely used non-steroidal anti-inflammatory drug, showcasing an environmentally friendly approach to synthesizing key intermediates in drug manufacture (Yadav & Salunke, 2013).

Analytical Determination in Pharmaceuticals and Cosmetics

Another application of 2-bromoacetyl-6-methoxynaphthalene involves its use as a prechromatographic fluorescent labeling reagent for the analysis of dicarboxylic acids in pharmaceuticals and cosmetics. This methodology facilitates the quality control of complex formulations, indicating its broad applicability in ensuring product safety and efficacy (Gatti, Andrisano, Di Pietra, & Cavrini, 1995).

Zeolite-Catalyzed Acylation

The acylation of 2-methoxynaphthalene, closely related to this compound, has been explored using zeolite beta catalysts to produce 1-acetyl-2-methoxynaphthalene and 2-acetyl-6-methoxynaphthalene. This research highlights the potential of shape-selective catalysis in optimizing product yield and selectivity in organic synthesis (Andy, García-Martínez, Lee, González, Jones, & Davis, 2000).

properties

IUPAC Name

2-methoxy-6-propylnaphthalene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H16O/c1-3-4-11-5-6-13-10-14(15-2)8-7-12(13)9-11/h5-10H,3-4H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DEMSTJLFNCGWTN-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCC1=CC2=C(C=C1)C=C(C=C2)OC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H16O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20916376
Record name 2-Methoxy-6-propylnaphthalene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20916376
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

200.28 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

94134-18-6
Record name 2-Methoxy-6-propylnaphthalene
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=94134-18-6
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
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Record name 2-Methoxy-6-propylnaphthalene
Source ChemIDplus
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Record name 2-Methoxy-6-propylnaphthalene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20916376
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2-methoxy-6-propylnaphthalene
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URL https://echa.europa.eu/substance-information/-/substanceinfo/100.093.398
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Synthesis routes and methods

Procedure details

To a solution of 200 g of 2-bromo-6-methoxynaphthalene and 2.5 g of dichloro[1,2-bis(diphenylphosphino)ethane] nickel (II) in 200 ml of tetrahydrofuran (THF) was added dropwise a Grignard reagent prepared from 125 g of propyl bromide and 27 g of magnesium under nitrogen atomsphere. The reaction mixture was further stirred for 1 hour, and then poured into water. To the reaction mixture was then added diluted hydrochloric acid. The resulting organic phase was then separated. The resulting aqueous phase was extracted with toluene. The organic phase and the material thus extracted were together washed sequentially with water, saturated aqueous solution of sodium bicarbonate, water and saturated brine, and then dehydrated and dried over anhydrous sodium sulfate. The solvent was then distilled off to obtain 172 g of 2-methoxy-6-propylnaphthalene.
Quantity
200 g
Type
reactant
Reaction Step One
[Compound]
Name
Grignard reagent
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Name
dichloro[1,2-bis(diphenylphosphino)ethane] nickel (II)
Quantity
2.5 g
Type
catalyst
Reaction Step One
Quantity
125 g
Type
reactant
Reaction Step Two
Quantity
27 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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